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Compound of Interest

2-Bromo-5-isopropoxybenzoic
Compound Name:
acid

Cat. No. B3049561

Technical Guide: Physical Properties of 2-
Bromo-5-isopropoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties of 2-Bromo-5-isopropoxybenzoic
acid, specifically its melting point and solubility. Due to a lack of readily available experimental
data for this specific isomer, this document provides data for the closely related isomer, 5-
Bromo-2-isopropoxybenzoic acid, as a reference. Furthermore, it outlines detailed, generalized
experimental protocols for determining these fundamental physical properties, which can be
applied to the title compound.

Comparative Physical Properties

While specific data for 2-Bromo-5-isopropoxybenzoic acid is not available in the reviewed
literature, the properties of its isomer, 5-Bromo-2-isopropoxybenzoic acid, and a related
compound, 4-isopropoxybenzoic acid, are presented below for comparative analysis.
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Molecular Melting Point .
Compound CAS Number Solubility

Formula (°C)
2-Bromo-5-
. _ Data not Data not
isopropoxybenzo  CioH11BrOs Not available ] )
] ) available available
ic acid
5-Bromo-2-
_ Data not Data not
isopropoxybenzo  CioH11BrOs 62176-16-3 ] )
) ) available available
ic acid

Insoluble in

4 water. Soluble in
) 164-167 °C (lit.) ethanol, ether,
isopropoxybenzo  CioH1203 13205-46-4
o [1] and
ic acid

dichloromethane.

[1]

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for determining the melting point and
solubility of aromatic carboxylic acids like 2-Bromo-5-isopropoxybenzoic acid.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
A capillary melting point method is commonly employed.

o Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

e Apparatus: A calibrated melting point apparatus with a heating block and a thermometer or a
digital temperature sensor is used.
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e Heating: The capillary tube is placed in the heating block, and the temperature is raised at a
steady rate (e.g., 10-20 °C per minute for a preliminary measurement).

» Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.

o Refined Measurement: The process is repeated with a fresh sample, and as the temperature
approaches the previously determined melting range, the heating rate is slowed to 1-2 °C
per minute to obtain a more accurate measurement. The melting point is reported as the
range Ti - Ta.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:

A gualitative solubility test can be performed to determine the solubility of the compound in
various solvents.

e Solvent Selection: A range of solvents with varying polarities should be tested, including
water, ethanol, methanol, acetone, ethyl acetate, dichloromethane, and hexane.

e Procedure:

[¢]

Add approximately 10-20 mg of the compound to a test tube.

[e]

Add 1 mL of the selected solvent to the test tube.

o

Vigorously agitate the mixture for 1-2 minutes at a controlled temperature (e.g., room
temperature).

o

Visually inspect the mixture to determine if the solid has dissolved.
o Classification:

o Soluble: The solid completely dissolves, forming a clear solution.
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o Partially Soluble: A significant portion of the solid dissolves, but some undissolved
particles remain.

o Insoluble: The solid does not appear to dissolve.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocols for determining
the melting point and solubility of a chemical compound.

Workflow for Physical Property Determination

Melting Point Determination Solubility Determination
Start Start
; ,
Prepare Sample in Capillary Tube Add Compound to Test Tube
; ,
Heat in Apparatus Add Solvent
; ,
Observe Melting Range Agitate Mixture
; ,
Record T1 and T2 Observe and Classify Solubility
; ,
End End
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Click to download full resolution via product page
Caption: Workflow for determining the melting point and solubility of a chemical compound.

This guide provides a framework for understanding and determining the key physical properties
of 2-Bromo-5-isopropoxybenzoic acid. While direct data is currently elusive, the provided
comparative data and experimental protocols offer a robust starting point for researchers in the
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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